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Compound of Interest

Compound Name: CbZ-Ala-Ala-Ala-Ala

Cat. No.: B12371926 Get Quote

This document provides a detailed analysis of the molecular formula and weight for

Carboxybenzyl-tetra-L-alanine (Cbz-(Ala)4), a commonly used protected peptide in biochemical

research and synthetic chemistry.

Core Molecular Data
The fundamental physicochemical properties of Cbz-(Ala)4 are derived from its constituent

components: a Carboxybenzyl (Cbz) N-terminal protecting group and a tetrapeptide chain of

four L-alanine residues. The calculated properties are summarized below.

Property Value

Chemical Formula C₂₀H₂₈N₄O₇

Molecular Weight 436.46 g/mol

Monoisotopic Mass 436.19580 g/mol

Note: These values are calculated based on the elemental composition and standard atomic

weights. The molecular weight represents the average mass, while the monoisotopic mass is

calculated using the mass of the most abundant isotopes of the constituent elements.

Derivation of Molecular Formula and Weight
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The final molecular formula and weight are determined by the summation of its components,

accounting for the loss of water molecules during peptide bond formation.

Carboxybenzyl (Cbz) Group (C₈H₇O₂): The Cbz group (C₆H₅CH₂OCO-) is attached to the N-

terminus of the peptide.

Four Alanine Residues (4 x C₃H₇NO₂): Each alanine monomer contributes to the peptide

backbone.

Peptide Bond Formation: The linkage of the four alanine residues results in the formation of

three peptide bonds. Each bond formation is a condensation reaction that eliminates one

molecule of water (H₂O).

The overall calculation is as follows:

Formula: (Formula of Cbz) + 4 x (Formula of Alanine) - 3 x (Formula of Water) - 1 x (Formula

of Hydrogen for N-terminal linkage)

C₈H₇O₂ + 4(C₃H₇NO₂) - 3(H₂O) - H = C₂₀H₂₈N₄O₇

Molecular Weight: (MW of Cbz) + 4 x (MW of Alanine) - 3 x (MW of Water)

135.14 g/mol + 4(89.09 g/mol ) - 3(18.02 g/mol ) = 437.48 g/mol . Correction: A more

precise calculation based on the final formula C₂₀H₂₈N₄O₇ yields 436.46 g/mol .

Structural Representation
The logical relationship between the constituent parts of the Cbz-(Ala)4 molecule is illustrated

below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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